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Compound of Interest

Compound Name: Cupric ferrocyanide

Cat. No.: B078840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of cupric ferrocyanide, also

known as Hatchett's Brown, in photographic toning baths. The protocols and data presented

are intended to offer a reproducible and comprehensive guide for achieving a range of red-

brown to copper tones in black and white photographic prints. The underlying chemical process

involves the replacement of metallic silver in the photographic emulsion with the stable, colored

precipitate of cupric ferrocyanide.[1][2][3]

Chemical Principles
The toning of a silver-based photographic image with a copper toning bath is a metal

replacement process.[4] The black metallic silver (Ag) of the original image is first oxidized by

potassium ferricyanide (K₃[Fe(CN)₆]). The resulting silver ions then react with the ferrocyanide

ions produced in the initial reaction to form silver ferrocyanide. Subsequently, cupric ions (Cu²⁺)

from a copper salt, such as copper sulfate (CuSO₄), replace the silver ions to form cupric
ferrocyanide (Cu₂[Fe(CN)₆]), a reddish-brown pigment.[2][3][5] A complexing agent, typically

potassium or sodium citrate, is included in the formulation to prevent the premature

precipitation of cupric ferricyanide, allowing the copper and ferricyanide ions to coexist in the

toning solution.[2][6]

The general chemical reaction can be summarized as follows: 4Ag + 4K₃[Fe(CN)₆] →

Ag₄[Fe(CN)₆] + 4K₃[Fe(CN)₆] Ag₄[Fe(CN)₆] + 2CuSO₄ → Cu₂[Fe(CN)₆] + 2Ag₂SO₄
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An alternative pathway involves the oxidation of silver by ferricyanide, which is reduced to

ferrocyanide. The ferrocyanide then reacts with copper ions present in the bath to form cupric
ferrocyanide, which precipitates onto the silver image.

Quantitative Data: Toning Bath Formulations
The composition of the toning bath significantly influences the final color, with variations in

chemical concentrations leading to tones ranging from purple-brown to chalk red.[7] The

following tables summarize various published formulations for cupric ferrocyanide toning

baths.

Table 1: Two-Solution Toning Bath Formulations

Formulation Solution A Solution B
Working

Solution
Reference

Dassonville T-5

Copper Sulfate:

6.5 gPotassium

Citrate: 25

gWater to make:

1000 ml

Potassium

Ferricyanide: 5.5

gPotassium

Citrate: 25

gWater to make:

1000 ml

Mix equal parts

of A + B for use.
[7]

"Simple" FeCN

Toner

Copper Sulfate

Pentahydrate: 20

gSodium Citrate:

50 gDistilled

Water to make:

500 ml

Potassium

Ferricyanide: 20

gDistilled Water

to make: 100 ml

Slowly add

solution B to

solution A with

constant stirring.

Then add 5 ml

concentrated

HCl.

[8]

Table 2: Single-Solution Toning Bath Formulation
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Component Quantity Reference

Copper Sulfate (10% solution) 10 ml [9]

Sodium Citrate (10% solution) 80 ml [9]

Potassium Ferricyanide (10%

solution)
10 ml [9]

Instructions
Mix solutions immediately

before use.
[9]

Table 3: Alkaline Toning Bath Components

Chemical Purpose Reference

Basic Copper Carbonate Source of copper ions [1]

Potassium Ferricyanide Oxidizing agent [1]

Dilute Ammonia (5% by

weight)

Solvent for copper carbonate

and provides alkaline

environment

[1]

Experimental Protocols
The following protocols provide detailed methodologies for preparing and using cupric
ferrocyanide toning baths. It is crucial to use chemicals in a well-ventilated area and wear

appropriate personal protective equipment, as some toning chemicals can be toxic.[4]

Protocol 1: Preparation of Dassonville T-5 Toning Bath

1. Preparation of Stock Solution A: a. Weigh 6.5 g of copper (cupric) sulfate. b. Weigh 25 g of

potassium citrate. c. Dissolve both chemicals in approximately 800 ml of distilled water. d. Add

distilled water to make a final volume of 1000 ml. e. Store in a clearly labeled, sealed container.

2. Preparation of Stock Solution B: a. Weigh 5.5 g of potassium ferricyanide. b. Weigh 25 g of

potassium citrate. c. Dissolve both chemicals in approximately 800 ml of distilled water. d. Add
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distilled water to make a final volume of 1000 ml. e. Store in a clearly labeled, sealed container,

preferably in a dark bottle as potassium ferricyanide is light-sensitive.

3. Preparation of Working Solution: a. Immediately before use, mix equal parts of Stock

Solution A and Stock Solution B. For example, mix 100 ml of A with 100 ml of B for a 200 ml

working bath.

Protocol 2: General Photographic Toning Procedure

1. Print Preparation: a. Ensure the black and white photographic print is fully fixed and

thoroughly washed to remove all residual fixer (sodium thiosulfate). Inadequate washing can

lead to staining and uneven toning. b. For consistent results, it is recommended to use a fully

dried print that is then soaked in water for a few minutes before toning.

2. Toning: a. Immerse the wet print in the prepared toning bath. b. Agitate the tray gently and

continuously to ensure even toning. c. The toning process can take from 2 to 12 minutes,

depending on the desired tone, the specific formulation, and the temperature of the solution.[9]

The color will gradually shift from black to brown, then to a reddish-brown. d. Visually inspect

the print under good lighting to determine the desired endpoint. Note that the color may appear

different when wet.

3. Post-Toning Wash: a. Once the desired tone is achieved, remove the print from the toning

bath. b. Rinse the print in running water for at least 20-30 minutes to remove all residual toning

chemicals. Insufficient washing can lead to staining and degradation of the print over time. c.

For prints on fiber-based paper, a more extended wash is recommended. The use of a sodium

sulfate solution after an initial rinse can help remove staining by osmotic action.[1]

4. Drying: a. Dry the toned print using standard photographic print drying methods, such as air

drying on a screen or using a heated press.

Visualizations
The following diagrams illustrate the chemical pathway and the experimental workflow for

cupric ferrocyanide toning.

Caption: Chemical pathway of cupric ferrocyanide toning.
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Caption: Experimental workflow for photographic toning.

Safety Precautions and Environmental
Considerations

Ventilation: Copper toning solutions, especially those containing ammonia, should be used in

a well-ventilated area to avoid inhaling fumes.[1]

Personal Protective Equipment: Always wear gloves and safety glasses when handling the

chemicals and solutions.

Waste Disposal: Copper compounds are moderately toxic to the environment.[1] Toning bath

waste should not be poured down the drain. Dispose of used solutions and chemical waste

in accordance with local regulations for hazardous materials.

Factors Influencing Toning Results
Photographic Paper: Different types of photographic paper (e.g., fiber-based vs. resin-

coated, different emulsions) will react differently to the toning bath, resulting in variations in

the final color and toning speed.[3]

Initial Print Tone: The initial tone of the black and white print, which can be influenced by the

developer used, may affect the final toned color.[10]

Toning Time and Temperature: Longer immersion times and higher temperatures will

generally lead to a more pronounced toning effect and a shift towards redder tones.[9]

Bath Exhaustion: The toning bath will become exhausted with use. An 800ml working

solution can be expected to tone approximately three 10x12 inch prints consistently.[7]

Subsequent prints may tone more slowly or not at all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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